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Compound of Interest

Compound Name: Hdac10-IN-1

Cat. No.: B10861278 Get Quote

Application Notes and Protocols: Hdac10-IN-1
Product Name: Hdac10-IN-1 Synonyms: Compound 13b

Product Information
Hdac10-IN-1 is a potent and highly selective inhibitor of Histone Deacetylase 10 (HDAC10), a

class IIb HDAC.[1] Unlike other HDACs that primarily deacetylate lysine residues on histones,

HDAC10 functions as a polyamine deacetylase (PDAC).[2][3] Its inhibition has been shown to

modulate autophagy, a critical cellular process for degrading and recycling cellular

components.[1][4] This makes Hdac10-IN-1 a valuable research tool for studying the biological

roles of HDAC10 in various pathological conditions, including cancer.[1][4]

Chemical and Physical Properties
Property Value Reference

Molecular Weight 313.39 g/mol [1]

Formula C₁₈H₂₃N₃O₂ [1]

Appearance White to off-white solid [1]

Purity >95% [1]

Selectivity Profile
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Hdac10-IN-1 exhibits high selectivity for HDAC10 over other HDAC isoforms.

Target IC₅₀ Value Reference

HDAC10 58 ± 10 nM [1]

hHDAC8 920 ± 170 nM [1]

hHDAC6 2420 ± 530 nM [1]

Solubility, Storage, and Solution Preparation
Solubility Data
Proper dissolution of Hdac10-IN-1 is critical for accurate and reproducible experimental results.

Solvent Concentration Comments Reference

DMSO 10 mg/mL (31.91 mM)

Requires ultrasonic

agitation and warming

to 60°C for full

dissolution. Use newly

opened, anhydrous

DMSO as the

compound is sensitive

to hygroscopic DMSO.

[1]

Storage and Stability
To ensure the integrity and activity of the compound, proper storage is essential.
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Format
Storage
Temperature

Shelf Life Reference

Powder -20°C 3 years [1]

4°C 2 years [1]

In Solvent -80°C 6 months [1]

-20°C 1 month [1]

Recommendation: Once a stock solution is prepared, it should be aliquoted into single-use

volumes to prevent degradation from repeated freeze-thaw cycles.[1]

Protocol: Preparation of In Vitro Stock Solution (10 mM
in DMSO)
This protocol describes the preparation of a 10 mM stock solution of Hdac10-IN-1 in DMSO,

suitable for most cell-based assays.
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Protocol: In Vitro Stock Solution Preparation

Start: Weigh Hdac10-IN-1

1. Weigh 3.13 mg of
Hdac10-IN-1 powder.

2. Add 1 mL of anhydrous DMSO
to the powder.

3. Vortex briefly to suspend
the powder.

4. Sonicate in a water bath
and warm to 60°C.

5. Visually inspect for complete
dissolution. Repeat Step 4

if particulates remain.

Not Dissolved

6. Aliquot into single-use tubes.

Dissolved

7. Store at -80°C for up to 6 months.

End: 10 mM Stock Solution
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HDAC10 PTPN22
(Promoter Deacetylation)

 inhibits transcription ERK1/2
Phosphorylation

 inhibits Angiogenesis promotes

HDAC10 let-7 microRNA
(Promoter Deacetylation)

 represses transcription HMGA2 inhibits Cyclin A2 promotes transcription G2/M Phase
Transition Arrest

 prevents
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Protocol: Cellular Autophagy Assay

Start: Seed Cells

1. Seed cells (e.g., AML or
neuroblastoma cells) in a multi-well

plate and allow them to adhere.

2. Treat cells with varying
concentrations of Hdac10-IN-1
and a vehicle control (DMSO).

3. Incubate for a specified time
(e.g., 24-48 hours).

4. Stain cells with a fluorescent dye
that accumulates in autolysosomes

(e.g., Cyto-ID®).

5. Harvest cells by trypsinization
and wash with PBS.

6. Analyze cells by flow cytometry,
measuring the fluorescence intensity

in the appropriate channel.

End: Quantify Autolysosome Accumulation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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